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Compound of Interest

Compound Name: 4-Methylpentedrone

Cat. No.: B3026277 Get Quote

For Immediate Release

This document provides essential procedural guidance for the safe and compliant disposal of

4-Methylpentedrone (4-MPD), a synthetic cathinone. Researchers, scientists, and drug

development professionals must adhere to strict protocols for the disposal of controlled

substances to ensure personnel safety and regulatory compliance. This guide outlines the

necessary steps, safety precautions, and logistical considerations for the proper management

of 4-MPD waste.

4-Methylpentedrone is a stimulant of the cathinone class and is regulated as a controlled

substance in many jurisdictions, including as a Class B drug in the UK.[1][2][3][4] Due to its

potential for abuse and psychoactive effects, its disposal is governed by regulations for

controlled substances, which are more stringent than those for general hazardous chemicals.

[5][6]

Key Chemical and Physical Properties
A summary of the known properties of 4-Methylpentedrone is provided in the table below. This

information is crucial for safe handling and in the event of a spill or exposure.
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Property Value

IUPAC Name
1-(4-Methylphenyl)-2-methylamino-pentan-1-

one

CAS Number 1373918-61-6

Molecular Formula C₁₃H₁₉NO

Molar Mass 205.301 g·mol⁻¹

Appearance White or off-white powder

Solubility Soluble in organic solvents

(Data sourced from multiple references)[1][2][3]

Immediate Safety and Hazard Information
4-Methylpentedrone is a psychoactive substance with stimulant effects, acting as a

norepinephrine-dopamine reuptake inhibitor.[1] Limited comprehensive studies on its toxicology

exist, but it is known to pose significant health risks, including cardiovascular strain, paranoia,

and insomnia.[1] Fatal intoxications involving 4-MPD have been reported.[7][8]

In case of a spill:

Evacuate the immediate area.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves, and

safety goggles.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a designated, sealable container for controlled substances

waste.

Clean the spill area thoroughly.

Report the spill to the laboratory supervisor and Environmental Health and Safety (EHS)

department.
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Any recoverable amount from a spill must be disposed of as a controlled substance.[9]

Step-by-Step Disposal Protocol for 4-
Methylpentedrone
The disposal of 4-Methylpentedrone must be handled through a certified "reverse distributor"

and in accordance with institutional and national regulations (e.g., DEA in the United States).[5]

[6][9][10] Standard methods for chemical waste disposal, such as incineration by the research

facility or disposal down the drain, are not permissible for controlled substances.[6][11]

Segregation and Labeling:

Clearly label any container with 4-Methylpentedrone waste as "For Disposal."

Segregate the waste from active inventory within a secure, locked storage location.[10]

Contact Environmental Health & Safety (EHS):

Notify your institution's EHS department about the need to dispose of a controlled

substance.[5][11] They will coordinate with a licensed reverse distributor.

Documentation:

Maintain meticulous records of all 4-Methylpentedrone from acquisition to disposal.

For disposal, a specific form, such as the DEA Form 41 in the U.S., will need to be

completed.[5] This form documents the substance, quantity, and circumstances of the

disposal.

Witnessed Destruction:

The destruction of controlled substances must be witnessed.[5][10] This may involve

personnel from your institution's EHS department and potentially regulatory inspectors.

Transfer to Reverse Distributor:
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The EHS department will arrange for the pickup of the controlled substance waste by the

contracted reverse distributor.[9][10]

Ensure all required documentation for the transfer is completed and retained for at least

two years.[9]

Disposal of Non-Recoverable Waste
For "non-recoverable" waste, such as the residual amount in an empty vial or syringe that

cannot be drawn out, it may be permissible to dispose of the container in a designated sharps

or biohazard container.[10] The disposal of the empty container should be recorded to zero out

the inventory log.[9][10]

Experimental Workflow for Disposal
The logical flow for the proper disposal of 4-Methylpentedrone is illustrated in the diagram

below. This workflow ensures compliance with regulatory requirements and laboratory safety

protocols.
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Segregate and Securely Store Waste

Contact Institutional EHS Office

Complete Disposal Documentation
(e.g., DEA Form 41)

Schedule Witnessed Destruction/Pickup

Transfer Waste to Reverse Distributor

Retain All Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of 4-Methylpentedrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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